Cas no 143094-64-8 (2-(4-methylphenoxy)butanoic acid)
Dubos (r.j.dubos, 1939) saw the added Staphylococcus dissolved when he added Staphylococcus to the soil and placed it at 37 ℃. He isolated a spore bacterium from the soil, and isolated the substance inhibiting the development of Gram-positive bacteria as crystals from its culture solution after precipitation at ph3-4.6, named Brevibacterium, The first step in the study of antibacterial substances was taken together with the study of penicillin. Later, brevibactin was further divided into gramicidin extracted from acetone ether mixture and tyrocidine retained in its residue< Br > brevibactin is a cyclic polypeptide antibiotic mixture from Bacillus brevis. It is a locally effective antibiotic that is effective against gram positive bacteria It is sometimes combined with benzocaine 5mg to provide relief from sore throat. In systemic intake, it can cause serious side effects. Therefore, its use is limited to local application< Br>
![2-(4-methylphenoxy)butanoic acid structure](https://www.kuujia.com/scimg/cas/143094-64-8x300.png)
143094-64-8 structure
2-(4-methylphenoxy)butanoic acid Properties
Names and Identifiers
-
- 2-p-Tolyloxy-butyric acid
- 2-p-Tolyloxy-buttersaeure
- AC1MP468
- ACMC-1C703
- ARONIS009701
- Butanoic acid, 2-(4-methylphenoxy)-
- SBB009321
- SureCN1171344
- 2-(p-Tolyloxy)butanoic acid
- BBL014317
- VS-04266
- AKOS016342187
- STK347605
- 2-(4-methylphenoxy)butanoic acid
- MFCD03422244
- DTXSID60392392
- SCHEMBL1171344
- CS-0215214
- AKOS000103684
- 143094-64-8
- EN300-228626
- ALBB-000858
- +Expand
-
- MFCD03422244
- NDJKTFBUSVQYJD-UHFFFAOYSA-N
- InChI=1S/C11H14O3/c1-3-10(11(12)13)14-9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3,(H,12,13)
- CCC(C(=O)O)OC1=CC=C(C)C=C1
Computed Properties
- 194.09432
- 1
- 3
- 4
- 194.094
- 14
- 183
- 0
- 0
- 1
- 0
- 0
- 1
- 2.8
- 46.5A^2
Experimental Properties
- 46.53
- 1.522
- 317°C at 760 mmHg
- 120.9°C
- 1.114
2-(4-methylphenoxy)butanoic acid Price
2-(4-methylphenoxy)butanoic acid Related Literature
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Yanan Pan,Xiumei Guo,Shanshan Li,Xiaoyan Liu,Haixia Zhang New J. Chem., 2018,42, 2288-2294
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2. Front cover
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Elena Barreiro,José S. Casas,María D. Couce,Antonio Laguna,José M. López-de-Luzuriaga,Miguel Monge,Agustin Sánchez,José Sordo,Ezequiel M. Vázquez López Dalton Trans., 2013,42, 5916-5923
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Xiaohong Yin RSC Adv., 2015,5, 3833-3839
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Shaotao Cao,Yifei Zhang,Yi Zhang CrystEngComm, 2014,16, 6219-6223
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Etienne Baco,Françoise Hoegy,Isabelle J. Schalk,Gaëtan L. A. Mislin Org. Biomol. Chem., 2014,12, 749-757
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Jens Kubitschke,Sacha Javor,Julius Rebek, Jr. Chem. Commun., 2012,48, 9251-9253
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